Cas no 1050509-51-7 (2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride)

• Product Name: 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride
• CAS No: 1050509-51-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD08727954
• CID: 3154173
• PubChem ID: 17178015
• Update Time: 2025-10-05

2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride
• 2-(4-fluorophenoxymethyl)pyrrolidinehydrochloride
• 2-[(4-fluorophenoxy)methyl]pyrrolidine hydrochloride
• 2-[(4-fluorophenoxy)methyl]pyrrolidine;hydrochloride
• AKOS005111318
• CS-0271371
• EN300-204002
• F3377-0012
• 2-(4-fluorophenoxymethyl)pyrrolidine hydrochloride
• 1050509-51-7
• MKD03669

• MDL： MFCD08727954
• Inchi： 1S/C11H14FNO.ClH/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10;/h3-6,10,13H,1-2,7-8H2;1H
• InChI Key： YFFRPYPBBOLSDG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OCC1CCCN1

Computed Properties

• Exact Mass: 231.0826200Da
• Monoisotopic Mass: 231.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride

2-((4-Fluorophenoxy)methyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride, with the CAS number 1050509-51-7, is a notable chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with a fluoroalkoxy group, making it a valuable molecule for exploring various biological activities and therapeutic potentials.

Recent studies have highlighted the potential of 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The pyrrolidine moiety, a five-membered nitrogen-containing ring, is known for its ability to interact with GABA receptors, which are critical in regulating neuronal excitability. This interaction suggests that the compound may have applications in treating conditions such as epilepsy, anxiety, and sleep disorders.

In addition to its CNS-related activities, 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride has also been investigated for its potential anti-tumor properties. Research indicates that the compound may inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the compound's versatility as a lead molecule for developing novel anti-cancer therapies.

The synthesis of 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrrolidine ring followed by substitution reactions to introduce the fluoroalkoxy group. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists exploring more efficient and environmentally friendly methodologies to scale up production.

From an analytical standpoint, the characterization of 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into the compound's molecular structure, purity, and stability under various conditions, which are crucial for ensuring its quality in pharmaceutical applications.

In terms of pharmacokinetics, studies have demonstrated that 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride exhibits favorable absorption profiles in preclinical models, suggesting potential suitability for oral administration. However, further investigations are required to fully understand its bioavailability and metabolic pathways in humans.

The development of analogs based on the structure of 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride has opened new avenues for exploring structure-activity relationships (SAR). By modifying substituents on the pyrrolidine ring or altering the fluoroalkoxy group, researchers can fine-tune the compound's pharmacological properties to target specific therapeutic areas more effectively.

In conclusion, 2-((4-fluorophenoxy)methyl)pyrrolidine hydrochloride, with CAS number 1050509-51-7, represents a promising chemical entity with diverse biological activities and therapeutic potentials. Its ability to interact with key biological targets coupled with ongoing advancements in synthetic and analytical techniques positions it as a valuable asset in drug discovery research.